Cas no 1539-20-4 (2,3-Dimethylphenyl isothiocyanate)
1539-20-4 structure
Product Name:2,3-Dimethylphenyl isothiocyanate
CAS No:1539-20-4
Molecular Formula:C9H9NS
Molecular Weight:163.23946
MDL:MFCD00041064
CID:229050
PubChem ID:137068
2,3-Dimethylphenyl isothiocyanate Properties
Names and Identifiers
-
- Benzene,1-isothiocyanato-2,3-dimethyl-
- 1-isothiocyanato-2,3-dimethylbenzene
- AKOS B016334
- ART-CHEM-BB B016334
- 2,3-Dimethylisothiocyanatobenzene
- 2,3-DIMETHYLPHENYL ISOTHIOCYANATE
- AKOS BBS-00004435
- 2,3-Dimethylphenyl isothiocyate, 99%
- 2,3-dimethylphenyl-isothiocyanate
- 2,3-dimethyl-phenyl isothiocyanate
- FT-0609722
- F1915-0006
- 2,3-Xylyl isothiocyanate
- DTXSID50165476
- A809477
- SCHEMBL944313
- SY062515
- MFCD00041064
- 2,3-Dimethylphenylisothiocyanate
- 1539-20-4
- AKOS000268959
- HMS1721H11
- BS-42373
- J-802052
- dimethylphenyl isothio cyanate
- EN300-01225
- 1-Isothiocyanato-2,3-dimethylbenzene #
- Z56951196
- G77560
- STK397850
- DTXCID8087967
- DB-019791
-
- MDL： MFCD00041064
- InChIKey： VASTZUGVKHOFPE-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NS/c1-7-4-3-5-9(8(7)2)10-6-11/h3-5H,1-2H3
- SMILES： CC1=C(C)C(=CC=C1)N=C=S
Computed Properties
- Exact Mass: 163.04600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 163.04557046g/mol
- Heavy Atom Count: 11
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- LogP: 3.03770
- PSA: 44.45000
- Boiling Point: 128 °C
- Color/Form: Not determined.
- Solubility: Not determined
- Density: 1.08
2,3-Dimethylphenyl isothiocyanate Security Information
2,3-Dimethylphenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,3-Dimethylphenyl isothiocyanate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P007YBU-1g |
BENZENE,1-ISOTHIOCYANATO-2,3-DIMETHYL- |
1539-20-4 | 97% | 1g |
$12.00 | 2025-02-22 | |
| A2B Chem LLC | AD70282-1g |
Benzene,1-isothiocyanato-2,3-dimethyl- |
1539-20-4 | 97% | 1g |
$11.00 | 2024-04-20 | |
| Aaron | AR007YK6-100mg |
BENZENE,1-ISOTHIOCYANATO-2,3-DIMETHYL- |
1539-20-4 | 95% | 100mg |
$29.00 | 2025-01-23 | |
| abcr | AB145425-25 g |
2,3-Dimethylphenyl isothiocyanate; 95% |
1539-20-4 | 25g |
€117.30 | 2023-02-05 | ||
| Ambeed | A985709-25g |
2,3-Dimethylphenylisothiocyanate |
1539-20-4 | 95% | 25g |
$95.0 | ||
| Enamine | EN300-01225-0.05g |
1-isothiocyanato-2,3-dimethylbenzene |
1539-20-4 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1261805-1g |
Benzene,1-isothiocyanato-2,3-dimethyl- |
1539-20-4 | 97% | 1g |
$215 | 2024-06-07 | |
| Fluorochem | 002550-5g |
2,3-Dimethylphenyl isothiocyanate |
1539-20-4 | 97% | 5g |
￡16.00 | 2022-03-01 | |
| Life Chemicals | F1915-0006-0.25g |
"2,3-Dimethylphenyl isothiocyanate" |
1539-20-4 | 95%+ | 0.25g |
$18.0 | 2023-11-21 | |
| Oakwood | 002550-1g |
2,3-Dimethylphenyl isothiocyanate |
1539-20-4 | 97% | 1g |
$11.00 | 2024-07-19 |
2,3-Dimethylphenyl isothiocyanate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1539-20-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1539-20-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,3-Dimethylphenyl isothiocyanate Related Literature
-
1. Functionalized amino acid complexation to a cobalt(III) complex of (2R,5R,8R,11R)-2,5,8,11-tetraethyl-1,4,7,10-tetra-azacyclododecane. Crystal structures of complexes containing (R)- or (S)-serine and (R)-α-methylserine, and release of amino acid from the complexesSei Tsuboyama,Shigeru Miki,Tamiko Chijimatsu,Kaoru Tsuboyama,Tosio Sakurai J. Chem. Soc. Dalton Trans. 1989 2359
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